Cas no 312522-54-6 (2-{5-(4-tert-butylphenyl)-4-phenyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid)

• Product Name: 2-{5-(4-tert-butylphenyl)-4-phenyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid
• CAS No: 312522-54-6
• MF: C₂₀H₂₁N₃O₂S
• MW: 367.464643239975
• CID: 3055722
• PubChem ID: 980499
• Update Time: 2025-04-21

2-{5-(4-tert-butylphenyl)-4-phenyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• <br>2-{[5-(4-tert-butylphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetic a cid
• 2-{5-(4-tert-butylphenyl)-4-phenyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid
• AKOS000269676
• 312522-54-6
• STK663432
• EN300-110843
• Z55118926
• G19511
• 2-((5-(4-(TERT-BUTYL)PHENYL)-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL)THIO)ACETIC ACID
• ((5-(4-TERT-BUTYLPHENYL)-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL)THIO)ACETIC ACID
• {[5-(4-tert-butylphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid
• C20H21N3O2S
• 2-{[5-(4-tert-butylphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid
• 2-[[5-(4-tert-butylphenyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetic acid
• MMA52254
• 2-([5-(4-tert-Butylphenyl)-4-phenyl-4h-1,2,4-triazol-3-yl]sulfanyl)acetic acid
• 2-{[5-(4-tert-butylphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}aceticacid
• CS-0222326

• Inchi： 1S/C20H21N3O2S/c1-20(2,3)15-11-9-14(10-12-15)18-21-22-19(26-13-17(24)25)23(18)16-7-5-4-6-8-16/h4-12H,13H2,1-3H3,(H,24,25)
• InChI Key： OIABDBWVECDPBC-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NN=C(C2C=CC(=CC=2)C(C)(C)C)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 367.13544809Da
• Monoisotopic Mass: 367.13544809Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 93.3Ų